(3R)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)butanoic acid
Overview
Description
(3R)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)butanoic acid, also known as 3R-3-HBDBA, is an organic compound belonging to the family of benzodioxins. It is a colorless solid that is soluble in organic solvents. It has a molecular weight of 254.28 g/mol and a melting point of 83-84°C. 3R-3-HBDBA is widely used in research and scientific applications due to its interesting properties.
Scientific Research Applications
(3R)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)butanoic acid is used in a variety of scientific research applications. It has been used as a reagent in organic synthesis, as well as in the synthesis of various pharmaceuticals. It has also been used in the synthesis of optically active compounds, such as chiral drugs and natural products. In addition, (3R)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)butanoic acid has been used in the synthesis of peptide and peptidomimetic compounds, as well as in the synthesis of various heterocyclic compounds.
Mechanism of Action
The mechanism of action of (3R)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)butanoic acid is not completely understood. However, it is believed to act as a nucleophile in organic synthesis reactions, due to its electron-rich nature. It is also believed to act as a catalyst in a variety of reactions, such as the formation of aryl halides and the formation of carbon-carbon bonds.
Biochemical and Physiological Effects
(3R)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)butanoic acid has not been found to have any significant biochemical or physiological effects. It is not known to be toxic, mutagenic, or carcinogenic.
Advantages and Limitations for Lab Experiments
The use of (3R)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)butanoic acid in laboratory experiments has several advantages. It is a relatively inexpensive reagent and is readily available. It is also relatively stable and has a high boiling point, making it suitable for use in a variety of reactions. However, there are some limitations to its use. It is not soluble in water, making it unsuitable for use in certain reactions. In addition, it is not very reactive, making it difficult to use in certain reactions.
Future Directions
There are a number of potential future directions for the use of (3R)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)butanoic acid in scientific research. It could be used as a catalyst in a variety of reactions, such as the formation of carbon-carbon bonds. It could also be used in the synthesis of heterocyclic compounds and in the synthesis of optically active compounds. In addition, it could be used in the synthesis of peptide and peptidomimetic compounds. Finally, it could be used in the synthesis of pharmaceuticals and other biologically active compounds.
Synthesis Methods
(3R)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)butanoic acid can be synthesized through a variety of methods, including the use of a Grignard reaction. This involves the reaction of 3-chlorobutanoic acid and 2,3-dihydro-1,4-benzodioxin in the presence of magnesium metal. The reaction proceeds at room temperature and yields the desired product in a high yield. Other methods of synthesis include the use of a Friedel-Crafts acylation reaction, as well as a reaction involving the use of an aryl halide and a Grignard reagent.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (3R)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)butanoic acid involves the conversion of commercially available starting materials to the target compound through a series of chemical reactions.", "Starting Materials": [ "3-bromopropionic acid", "2,3-dihydro-1,4-benzodioxin-6-carboxylic acid", "Sodium hydroxide", "Sodium hydride", "Diethyl ether", "Methanol", "Chloroform", "Acetic anhydride", "Pyridine", "Triethylamine", "Dimethylformamide", "N,N'-Dicyclohexylcarbodiimide", "N-Hydroxysuccinimide", "Methanesulfonic acid", "Ethyl acetate", "Sodium bicarbonate", "Water" ], "Reaction": [ "Step 1: Conversion of 3-bromopropionic acid to 3-bromobutanoic acid using sodium hydroxide and sodium hydride in diethyl ether.", "Step 2: Esterification of 3-bromobutanoic acid with 2,3-dihydro-1,4-benzodioxin-6-carboxylic acid using methanol and chloroform in the presence of acetic anhydride, pyridine, and triethylamine.", "Step 3: Conversion of the ester to the acid using methanesulfonic acid in ethyl acetate.", "Step 4: Purification of the acid using sodium bicarbonate and water to obtain (3R)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)butanoic acid." ] } | |
CAS RN |
2227803-08-7 |
Product Name |
(3R)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)butanoic acid |
Molecular Formula |
C12H14O4 |
Molecular Weight |
222.2 |
Purity |
97 |
Origin of Product |
United States |
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